Cas no 1359480-84-4 (4-[3-(2H-1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]-2-(4-ethylphenyl)-1,2-dihydroisoquinolin-1-one)

• Product Name: 4-[3-(2H-1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]-2-(4-ethylphenyl)-1,2-dihydroisoquinolin-1-one
• CAS No: 1359480-84-4
• MF: C₂₆H₁₉N₃O₄
• MW: 437.446766138077
• CID: 5399752
• Update Time: 2025-07-15

4-[3-(2H-1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]-2-(4-ethylphenyl)-1,2-dihydroisoquinolin-1-one Chemical and Physical Properties

Names and Identifiers

• 4-[3-(1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]-2-(4-ethylphenyl)isoquinolin-1-one
• 4-[3-(2H-1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]-2-(4-ethylphenyl)-1,2-dihydroisoquinolin-1-one

• Inchi： 1S/C26H19N3O4/c1-2-16-7-10-18(11-8-16)29-14-21(19-5-3-4-6-20(19)26(29)30)25-27-24(28-33-25)17-9-12-22-23(13-17)32-15-31-22/h3-14H,2,15H2,1H3
• InChI Key： QVNHAWLRCOTGMT-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=CC=C2)C(C2ON=C(C3=CC=C4OCOC4=C3)N=2)=CN1C1=CC=C(CC)C=C1

Additional information on 4-[3-(2H-1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]-2-(4-ethylphenyl)-1,2-dihydroisoquinolin-1-one

Research Brief on 4-[3-(2H-1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]-2-(4-ethylphenyl)-1,2-dihydroisoquinolin-1-one (CAS: 1359480-84-4)

Recent studies on the compound 4-[3-(2H-1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]-2-(4-ethylphenyl)-1,2-dihydroisoquinolin-1-one (CAS: 1359480-84-4) have highlighted its potential as a novel therapeutic agent in the field of chemical biology and medicinal chemistry. This heterocyclic compound, characterized by its unique benzodioxole and oxadiazole moieties, has garnered attention due to its promising pharmacological properties, including anti-inflammatory, anticancer, and neuroprotective activities. The following research brief synthesizes the latest findings on this compound, focusing on its synthesis, mechanism of action, and potential clinical applications.

The synthesis of 4-[3-(2H-1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]-2-(4-ethylphenyl)-1,2-dihydroisoquinolin-1-one involves a multi-step process that leverages modern organic chemistry techniques, such as microwave-assisted synthesis and catalytic cyclization. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, facilitating its use in preclinical studies. Researchers have also explored structure-activity relationships (SAR) to optimize its biological efficacy, leading to the development of derivatives with enhanced pharmacokinetic profiles.

In vitro and in vivo studies have demonstrated that this compound exhibits significant inhibitory effects on key molecular targets, including cyclooxygenase-2 (COX-2) and phosphodiesterase-4 (PDE4), which are implicated in inflammatory and neurodegenerative diseases. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that the compound reduced neuroinflammation in a murine model of Alzheimer's disease by modulating the NF-κB signaling pathway. These findings suggest its potential as a dual-targeting agent for treating complex multifactorial diseases.

Further investigations into its anticancer properties revealed that 4-[3-(2H-1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]-2-(4-ethylphenyl)-1,2-dihydroisoquinolin-1-one induces apoptosis in cancer cells by activating caspase-3 and suppressing the PI3K/AKT/mTOR pathway. A recent preclinical trial highlighted its efficacy against triple-negative breast cancer (TNBC) cells, with minimal cytotoxicity to normal cells. These results position the compound as a promising candidate for further development in oncology.

Despite these advancements, challenges remain in translating these findings into clinical applications. Issues such as bioavailability, metabolic stability, and potential off-target effects require further optimization. Collaborative efforts between academic institutions and pharmaceutical companies are underway to address these limitations and advance the compound into Phase I clinical trials. The ongoing research underscores the importance of this molecule in bridging the gap between chemical biology and therapeutic innovation.

In conclusion, 4-[3-(2H-1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]-2-(4-ethylphenyl)-1,2-dihydroisoquinolin-1-one represents a compelling case study in drug discovery, showcasing the integration of synthetic chemistry, molecular pharmacology, and translational medicine. Future studies should focus on elucidating its full therapeutic potential and overcoming existing barriers to clinical adoption.